Cas no 886497-24-1 (5-(2,4-Dichlorophenyl)-1,2,4-triazin-3-amine)

• Product Name: 5-(2,4-Dichlorophenyl)-1,2,4-triazin-3-amine
• CAS No: 886497-24-1
• MF: C₉H₆Cl₂N₄
• MW: 241.076738834381
• CID: 4788746
• Update Time: 2025-06-14

5-(2,4-Dichlorophenyl)-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dichlorophenyl)-1,2,4-triazin-3-amine
• 5-(2,4-Dichloro-phenyl)-[1,2,4]triazin-3-ylamine
• 5-(2,4-dichloro-phenyl)-[1,2,4]triazin-3-ylamine, AldrichCPR
• 5-(2,4-Dichlorophenyl)-1,2,4-triazin-3-amine

• Inchi： 1S/C9H6Cl2N4/c10-5-1-2-6(7(11)3-5)8-4-13-15-9(12)14-8/h1-4H,(H2,12,14,15)
• InChI Key： CFQDCCNAJLLWTD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NN=C(N)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 1.8
• Topological Polar Surface Area: 64.7

5-(2,4-Dichlorophenyl)-1,2,4-triazin-3-amine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 5-(2,4-Dichlorophenyl)-1,2,4-triazin-3-amine

Comprehensive Overview of 5-(2,4-Dichlorophenyl)-1,2,4-triazin-3-amine (CAS No. 886497-24-1): Properties, Applications, and Research Insights

The compound 5-(2,4-Dichlorophenyl)-1,2,4-triazin-3-amine (CAS No. 886497-24-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a triazine derivative, it belongs to a class of compounds known for their versatility in drug design and material science. The presence of both a dichlorophenyl group and an amine functionality in its structure contributes to its potential bioactivity, making it a subject of ongoing studies in medicinal chemistry and crop protection.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 5-(2,4-Dichlorophenyl)-1,2,4-triazin-3-amine. Researchers are particularly focused on its structure-activity relationship (SAR) to optimize its properties for targeted applications. Common search queries such as "triazine-based inhibitors" and "chlorophenyl derivatives in drug development" reflect the growing demand for information on this compound's potential. Its molecular weight (265.09 g/mol) and logP value (indicating moderate lipophilicity) are frequently discussed parameters in ADMET prediction studies.

The synthesis of CAS No. 886497-24-1 typically involves multi-step organic reactions, with the cyclization of triazine rings being a critical step. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical characterization using HPLC-MS, NMR spectroscopy, and X-ray crystallography confirms its structural integrity. These methods address common questions about "how to verify triazine compound purity" and "best analytical techniques for heterocycles" frequently searched by chemistry professionals.

In pharmaceutical contexts, 5-(2,4-Dichlorophenyl)-1,2,4-triazin-3-amine has shown promise as a kinase inhibitor scaffold, with particular interest in its potential anti-inflammatory and antiproliferative effects. Its hydrogen bonding capacity and aromatic stacking potential make it valuable for molecular docking studies. These attributes align with current research trends in personalized medicine and cancer target therapy, addressing popular queries about "novel triazine-based therapeutics".

From an industrial perspective, the compound's stability under various pH conditions and thermal properties are frequently evaluated for formulation development. Recent publications discuss its compatibility with biodegradable polymers, responding to the market demand for eco-friendly chemical solutions. The patent landscape surrounding similar triazine derivatives indicates growing commercial interest, particularly in intellectual property protection for specialized chemical entities.

Ongoing research explores the structure-optimization of CAS No. 886497-24-1 to enhance its bioavailability and reduce potential metabolic liabilities. Computational chemistry approaches using quantum mechanical calculations and molecular dynamics simulations help predict its behavior in biological systems. These methodologies answer technical questions about "predicting triazine compound metabolism" and "in silico ADME profiling" commonly searched by computational chemists.

Quality control protocols for 5-(2,4-Dichlorophenyl)-1,2,4-triazin-3-amine emphasize ICH guidelines for impurity profiling, particularly regarding genotoxic impurities and residual solvents. The compound's chromatographic behavior on various HPLC columns is well-documented, providing practical solutions for analysts searching "HPLC method development for triazines". Its spectral fingerprints in FT-IR and Raman spectroscopy serve as important references for compound identification.

Future directions for 886497-24-1 research include exploring its nanocarrier formulations for enhanced delivery and investigating its synergistic effects with other bioactive compounds. The scientific community continues to examine its potential in multi-target drug design, addressing complex diseases through polypharmacology approaches. These developments respond to the increasing search volume for "next-generation heterocyclic compounds" and "innovative chemical scaffolds" in life sciences research.